1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one
Overview
Description
1,5-Dimethyl-2,3-dihydro-1H-imidazol-2-one, also known as 1,5-DMDI, is an imidazole-based chemical compound that has been studied extensively for its potential use in scientific research and laboratory experiments. 1,5-DMDI has a wide range of applications in biochemistry and physiology, and is a useful tool for researchers in the fields of drug design, drug delivery, and drug metabolism.
Scientific Research Applications
1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one has a wide range of applications in scientific research. It has been studied for its potential use in drug design and drug delivery, as it can be used to modulate the activity of certain enzymes and receptors. Additionally, 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one has been studied for its potential use in drug metabolism, as it can be used to increase the rate of drug absorption in the body.
Mechanism of Action
The exact mechanism of action of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors, which can lead to changes in the activity of these molecules. Additionally, 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one has been shown to interact with certain hormones and neurotransmitters, which may be responsible for its effects on drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one are still being studied. However, it has been shown to modulate the activity of certain enzymes and receptors, which can lead to changes in the activity of these molecules. Additionally, 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one has been shown to interact with certain hormones and neurotransmitters, which may be responsible for its effects on drug metabolism.
Advantages and Limitations for Lab Experiments
1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be isolated in a relatively short amount of time. Additionally, 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one is relatively stable and has a wide range of applications in scientific research. However, there are some limitations to the use of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one in laboratory experiments. For example, it has a relatively low solubility in water, which can limit its use in certain types of experiments. Additionally, the exact mechanism of action of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one is not yet fully understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
For 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one include further studies into its mechanism of action, its biochemical and physiological effects, and its potential uses in drug design and drug delivery. Additionally, further research into the synthesis of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one may lead to more efficient ways of producing the compound. Finally, further studies into the solubility of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one may lead to new ways of using the compound in laboratory experiments.
Synthesis Methods
The synthesis of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one involves the reaction of 1,5-dimethyl-2-imidazoline with an alkyl halide in the presence of a base such as sodium hydroxide. This reaction results in the formation of 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one, which can then be purified and isolated by column chromatography. The reaction is high-yielding and can be performed in a relatively short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one involves the cyclization of a suitable precursor molecule.", "Starting Materials": [ "2,3-diaminobutane", "acetic anhydride", "sodium acetate", "methanol", "hydrochloric acid" ], "Reaction": [ "The first step involves the protection of one of the amino groups in 2,3-diaminobutane using acetic anhydride to form N-acetyl-2,3-diaminobutane.", "Next, the protected diamine is reacted with sodium acetate and acetic anhydride in methanol to form the corresponding imidazolium salt.", "The imidazolium salt is then treated with hydrochloric acid to remove the N-acetyl group and promote cyclization to form 1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one.", "The final product can be isolated by filtration and purification using standard techniques." ] } | |
CAS RN |
43214-91-1 |
Product Name |
1,5-dimethyl-2,3-dihydro-1H-imidazol-2-one |
Molecular Formula |
C5H8N2O |
Molecular Weight |
112.1 |
Purity |
95 |
Origin of Product |
United States |
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